Sodium (2R,3S,4R,5R)-1,2,4,5-tetrahydroxy-6-oxohexan-3-yl sulfate
Description
Sodium (2R,3S,4R,5R)-1,2,4,5-tetrahydroxy-6-oxohexan-3-yl sulfate, or NaTHOS, is a type of organic compound that is gaining increasing attention in the scientific research community due to its potential applications in various fields. NaTHOS is a surfactant, meaning it has the ability to reduce the surface tension of a liquid, and is also known to have a wide range of biological effects. This article will discuss the synthesis method of NaTHOS, its scientific research applications, its mechanism of action, its biochemical and physiological effects, its advantages and limitations for laboratory experiments, and its potential future directions.
Scientific Research Applications
Glycoscience Research
D-Galactose 4-sulfate sodium salt is a sulfated monosaccharide widely used in glycoscience research . It is particularly used in studies focused on glycosaminoglycans (GAGs) and proteoglycans . This compound is essential for investigating the structural and functional roles of sulfated sugars in biological processes .
Synthesis of Saccharides and Oligosaccharides
D-Galactose-4-O-sulphate sodium salt can be used as a raw material for the synthesis of various saccharides and oligosaccharides . This makes it a valuable compound in the field of carbohydrate chemistry .
Marine Biotechnology
The compound is found in marine environments, which present unique conditions and host singular organisms that can produce compounds with unique features . This makes it a potential resource for the development of products, processes, and technology in marine biotechnology .
Biochemistry and Physiology
The compound has been found to have a wide range of applications in scientific research, particularly in the areas of biochemistry and physiology. It can interact with various biomolecules, such as proteins and nucleic acids, leading to changes in their structure and function.
Enzyme Inhibition Studies
The compound has been shown to inhibit the activity of certain enzymes, such as cholinesterase and acetylcholinesterase. This makes it a useful tool in enzyme inhibition studies.
Anti-Inflammatory and Antioxidant Properties
The compound has been found to have anti-inflammatory and antioxidant properties. This makes it a potential candidate for the development of new therapeutic agents.
Drug Delivery Systems
The compound could be used in the development of new drug delivery systems. Its unique properties could be exploited to improve the efficiency of drug delivery.
Development of Biosensors and Diagnostic Tools
The use of this compound in the development of biosensors and diagnostic tools is an area of active research. Its interactions with various biomolecules could be utilized to develop new diagnostic methods.
properties
IUPAC Name |
sodium;[(2R,3S,4R,5R)-1,2,4,5-tetrahydroxy-6-oxohexan-3-yl] sulfate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O9S.Na/c7-1-3(9)5(11)6(4(10)2-8)15-16(12,13)14;/h1,3-6,8-11H,2H2,(H,12,13,14);/q;+1/p-1/t3-,4+,5+,6-;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PPFRJSVPFMKACS-NQZVPSPJSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(C(C(C=O)O)O)OS(=O)(=O)[O-])O)O.[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C([C@H]([C@@H]([C@@H]([C@H](C=O)O)O)OS(=O)(=O)[O-])O)O.[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NaO9S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80746656 |
Source
|
| Record name | Sodium 4-O-sulfonato-D-galactose | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80746656 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Sodium (2R,3S,4R,5R)-1,2,4,5-tetrahydroxy-6-oxohexan-3-yl sulfate | |
CAS RN |
125113-68-0 |
Source
|
| Record name | Sodium 4-O-sulfonato-D-galactose | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80746656 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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